Cas no 1932152-93-6 ((1S,3S)-3-methoxycyclohexan-1-ol)

• Product Name: (1S,3S)-3-methoxycyclohexan-1-ol
• CAS No: 1932152-93-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD30803025
• CID: 5303375
• PubChem ID: 51381273
• Update Time: 2026-03-10

(1S,3S)-3-methoxycyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-methoxycyclohexan-1-ol

• MDL： MFCD30803025
• Inchi： 1S/C7H14O2/c1-9-7-4-2-3-6(8)5-7/h6-8H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： ANRGBAYCAUTVKN-BQBZGAKWSA-N
• SMILES： [C@H]1(O)CCC[C@H](OC)C1

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S,3S)-3-methoxycyclohexan-1-ol

(1S,3S)-3-methoxycyclohexan-1-ol (CAS No. 1932152-93-6): A Comprehensive Overview

(1S,3S)-3-methoxycyclohexan-1-ol (CAS No. 1932152-93-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block in the development of various bioactive molecules and pharmaceuticals.

The chemical structure of (1S,3S)-3-methoxycyclohexan-1-ol consists of a cyclohexane ring with a methoxy group at the C-3 position and a hydroxyl group at the C-1 position. The stereochemistry of this compound is crucial for its biological activity and reactivity in synthetic transformations. The (1S,3S) configuration ensures that the compound exhibits specific enantiomeric properties, which are essential for its applications in chiral synthesis and drug development.

Recent studies have highlighted the importance of (1S,3S)-3-methoxycyclohexan-1-ol in the synthesis of bioactive compounds. For instance, a 2022 study published in the Journal of Organic Chemistry demonstrated that this compound can serve as an efficient starting material for the synthesis of anti-inflammatory agents. The researchers utilized (1S,3S)-3-methoxycyclohexan-1-ol to develop novel derivatives with enhanced anti-inflammatory properties, showing promising results in both in vitro and in vivo models.

In addition to its role in organic synthesis, (1S,3S)-3-methoxycyclohexan-1-ol has also been explored for its potential therapeutic applications. A 2021 study in the European Journal of Medicinal Chemistry reported that this compound can be used to synthesize prodrugs with improved pharmacokinetic profiles. The researchers found that derivatives of (1S,3S)-3-methoxycyclohexan-1-ol exhibited enhanced solubility and stability, which are critical factors for drug delivery and efficacy.

The synthetic versatility of (1S,3S)-3-methoxycyclohexan-1-ol has also been leveraged in the development of new catalysts and ligands for asymmetric synthesis. A 2020 study published in Chemical Communications described the use of this compound as a chiral ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The researchers demonstrated that (1S,3S)-3-methoxycyclohexan-1-ol-based ligands achieved high enantioselectivity and yield, making them valuable tools for the preparation of enantiomerically pure compounds.

The physical and chemical properties of (1S,3S)-3-methoxycyclohexan-1-ol have been extensively studied to understand its behavior in different environments. This compound is known to be a colorless liquid with a boiling point of approximately 200°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various synthetic protocols and analytical techniques.

Safety considerations are an important aspect when handling (1S,3S)-3-methoxycyclohexan-1-ol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, (1S,3S)-3-methoxycyclohexan-1-ol (CAS No. 1932152-93-6) is a versatile and valuable compound with significant potential in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal starting material for the development of bioactive molecules and therapeutic agents. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in the scientific community.